Cas no 55052-27-2 (6-Chloro-1H-pyrrolo[2,3-B]pyridine)

6-Chloro-1H-pyrrolo[2,3-B]pyridine structure
55052-27-2 structure
6-Chloro-1H-pyrrolo[2,3-B]pyridine
55052-27-2
C7H5ClN2
152.5810
MFCD06659666
56688
11344118

6-Chloro-1H-pyrrolo[2,3-B]pyridine Properties

Names and Identifiers

    • 6-Chloro-7-azaindole
    • 6-Chloro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-
    • 7-aza-6-chloroindole
    • PubChem18673
    • KSC494A8J
    • HIN1528
    • DSCOSIUAQUDGJM-UHFFFAOYSA-N
    • HT743
    • BCP26599
    • STL555194
    • RW3761
    • BBL101398
    • VP13138
    • TRA0067242
    • RP08991
    • LS20806
    • PB21926
    • 6-chloranyl-1H-pyrrolo[2,3-b]pyridine
    • 6-chloro-1H-pyrrolo[2,3-b]pyridine
    • J-518498
    • CS-B0094
    • 55052-27-2
    • EN300-99882
    • A830463
    • DTXSID20462909
    • FT-0649499
    • MFCD06659666
    • AKOS004910657
    • A7981
    • 6-Chloro-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • 6-Chloro-1H-pyrrolo[2 pound not3-b]pyridine
    • SY007157
    • AM20061314
    • SCHEMBL10776
    • AS-17858
    • ALBB-031254
    • 6-CHLORO-1H-PYRROLO[2,3-B]PYRIDINE
    • DB-000505
    • +Expand
    • MFCD06659666
    • DSCOSIUAQUDGJM-UHFFFAOYSA-N
    • 1S/C7H5ClN2/c8-6-2-1-5-3-4-9-7(5)10-6/h1-4H,(H,9,10)
    • ClC1C([H])=C([H])C2C([H])=C([H])N([H])C=2N=1

Computed Properties

  • 152.01400
  • 1
  • 1
  • 0
  • 152.0141259g/mol
  • 10
  • 129
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.3
  • 28.7

Experimental Properties

  • 2.21630
  • 28.68000
  • 1.703
  • 304.9 °C at 760 mmHg
  • 175-180°C
  • 304.9 °C at 760 mmHg
  • White to Yellow Solid
  • 1.425

6-Chloro-1H-pyrrolo[2,3-B]pyridine Security Information

6-Chloro-1H-pyrrolo[2,3-B]pyridine Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1H-pyrrolo[2,3-B]pyridine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003NLV-250mg
6-Chloro-1H-pyrrolo[2,3-b]pyridine
55052-27-2 95%
250mg
$4.00 2024-04-29
A2B Chem LLC
AB69763-250mg
6-Chloro-1h-pyrrolo[2,3-b]pyridine
55052-27-2 95%
250mg
$4.00 2024-04-19
abcr
AB307109-1 g
6-Chloro-1H-pyrrolo[2,3-b]pyridine, 97%; .
55052-27-2 97%
1 g
€70.20 2023-07-19
Advanced ChemBlocks
A-823-1G
6-Chloro-1H-pyrrolo[2,3-b]pyridine
55052-27-2 97%
1G
$10 2023-09-15
Alichem
A023023607-10g
6-Chloro-1H-pyrrolo[2,3-b]pyridine
55052-27-2 97%
10g
$187.30 2023-09-01
Apollo Scientific
OR301275-5g
6-Chloro-1H-pyrrolo[2,3-b]pyridine
55052-27-2 95%
5g
£65.00 2023-09-01
AstaTech
57834-1/G
6-CHLORO-1H-PYRROLO[2,3-B]PYRIDINE
55052-27-2 97%
1g
$25 2023-09-16
Crysdot LLC
CD11105890-25g
6-Chloro-1H-pyrrolo[2,3-b]pyridine
55052-27-2 98%
25g
$246 2024-07-19
Enamine
EN300-99882-0.05g
6-chloro-1H-pyrrolo[2,3-b]pyridine
55052-27-2 95%
0.05g
$19.0 2024-05-21
Matrix Scientific
070121-1g
6-Chloro-1H-pyrrolo[2,3-b]pyridine, 95%
55052-27-2 95%
1g
$44.00 2023-09-08

6-Chloro-1H-pyrrolo[2,3-B]pyridine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
1.2 Solvents: Water ;  < 15 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 10 °C
Reference
Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole
Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Water ;  pH 10, 10 - 15 °C; 1 h, 0 °C
2.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
2.2 Solvents: Water ;  < 15 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 10 °C
Reference
Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole
Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  < 20 °C; 2 h, 25 °C
2.1 Reagents: Tripotassium phosphate Solvents: Water ;  pH 10, 10 - 15 °C; 1 h, 0 °C
3.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
3.2 Solvents: Water ;  < 15 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, 10 °C
Reference
Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole
Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

6-Chloro-1H-pyrrolo[2,3-B]pyridine Raw materials

6-Chloro-1H-pyrrolo[2,3-B]pyridine Preparation Products

6-Chloro-1H-pyrrolo[2,3-B]pyridine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:55052-27-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:55052-27-2)
TANG SI LEI
15026964105
2881489226@qq.com

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